ethyl 1-(methoxyacetyl)-4-(4-methoxybenzyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(2-methoxyacetyl)-4-[(4-methoxyphenyl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C19H27NO5/c1-4-25-18(22)19(13-15-5-7-16(24-3)8-6-15)9-11-20(12-10-19)17(21)14-23-2/h5-8H,4,9-14H2,1-3H3
• InChI Key: KHQHANKGQHCMHD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)C(=O)COC)CC2=CC=C(C=C2)OC
• Molecular Formula: C19H27NO5
• Molecular Weight: 349.4 g/mol

Description

Ethyl 1-(methoxyacetyl)-4-(4-methoxybenzyl)-4-piperidinecarboxylate, also known as MMB-2201, is a synthetic cannabinoid that has gained attention in the scientific community due to its potential applications in medical research. MMB-2201 is a potent agonist of the cannabinoid receptor CB1, which is involved in a variety of physiological processes, including pain sensation, appetite regulation, and mood.

Mechanism of Action

Ethyl 1-(methoxyacetyl)-4-(4-methoxybenzyl)-4-piperidinecarboxylate acts as a potent agonist of the CB1 receptor, which is primarily located in the brain and central nervous system. Activation of this receptor leads to the release of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood, appetite, and pain sensation.
Biochemical and Physiological Effects:
The activation of CB1 receptors by ethyl 1-(methoxyacetyl)-4-(4-methoxybenzyl)-4-piperidinecarboxylate leads to a variety of biochemical and physiological effects, including the release of neurotransmitters such as dopamine and serotonin. This can lead to changes in mood, appetite, and pain sensation. Additionally, ethyl 1-(methoxyacetyl)-4-(4-methoxybenzyl)-4-piperidinecarboxylate has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of inflammatory conditions such as arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 1-(methoxyacetyl)-4-(4-methoxybenzyl)-4-piperidinecarboxylate in lab experiments is its potency and selectivity for the CB1 receptor, which allows for precise manipulation of this receptor without affecting other receptors in the body. However, one limitation of using ethyl 1-(methoxyacetyl)-4-(4-methoxybenzyl)-4-piperidinecarboxylate is its potential for abuse and addiction, which may limit its use in certain research settings.

Future Directions

There are several future directions for research on ethyl 1-(methoxyacetyl)-4-(4-methoxybenzyl)-4-piperidinecarboxylate, including investigating its potential as a therapeutic agent for chronic pain management, anxiety disorders, and inflammatory conditions. Additionally, further studies are needed to determine the long-term effects of ethyl 1-(methoxyacetyl)-4-(4-methoxybenzyl)-4-piperidinecarboxylate use and its potential for abuse and addiction.

Synthesis Methods

The synthesis of ethyl 1-(methoxyacetyl)-4-(4-methoxybenzyl)-4-piperidinecarboxylate involves the reaction of 4-methoxybenzyl chloride with piperidine in the presence of a base, followed by the addition of ethyl 4-chloro-3-oxobutanoate and methoxyacetic acid. The resulting product is then purified using chromatography techniques.

Scientific Research Applications

Ethyl 1-(methoxyacetyl)-4-(4-methoxybenzyl)-4-piperidinecarboxylate has been used in various scientific studies to investigate the effects of CB1 receptor activation. One study found that ethyl 1-(methoxyacetyl)-4-(4-methoxybenzyl)-4-piperidinecarboxylate was effective in reducing pain in mice models of neuropathic pain, suggesting its potential as a therapeutic agent for chronic pain management. Another study showed that ethyl 1-(methoxyacetyl)-4-(4-methoxybenzyl)-4-piperidinecarboxylate could reduce anxiety-like behavior in mice, indicating its potential as an anxiolytic agent.